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Compound of Interest

Compound Name: Nitromersol

CAS No.: 133-58-4

Cat. No.: B183977

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Nitromersol is an organomercury compound with significant toxicity. Its use has been heavily

restricted by regulatory bodies, including the U.S. Food and Drug Administration (FDA), due to

safety concerns.[1] This document is for informational purposes only and describes the

historical and potential application of Nitromersol. Extreme caution should be exercised, and

all institutional and regulatory guidelines for handling hazardous materials must be strictly

followed. Safer and more effective alternatives are available and recommended for the

preservation of biological specimens.

Introduction
Nitromersol, also known as Metaphen, is a mercury-containing organic compound.[1]

Historically, it has been utilized as an antiseptic and disinfectant due to its antimicrobial

properties. While its primary application has not been in the broad preservation of biological

specimens for research, it has been used as a preservative in vaccines and antitoxins.[1] Its
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mechanism of action is rooted in the ability of mercury to interact with proteins and enzymes,

thereby inhibiting microbial growth and autolytic processes.

Physicochemical Properties and Specifications
Property Value Reference

Chemical Formula C7H5HgNO3 [2]

Molar Mass 351.71 g/mol [1]

Appearance Brownish-yellow solid [1]

Solubility
Insoluble in water; Soluble in

dilute alkali

Mechanism of Action
The preservative action of Nitromersol is attributed to the antimicrobial properties of mercury.

Organomercury compounds bind to sulfhydryl groups in proteins and enzymes, leading to their

inactivation. This disrupts essential cellular processes in bacteria and fungi, preventing their

growth and the subsequent degradation of the biological specimen. The interaction with

proteins also contributes to the fixation of the tissue, helping to maintain its structural integrity.
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Caption: Mechanism of antimicrobial action of Nitromersol.

Experimental Protocols
Note: The following are generalized protocols and should be adapted based on the specific

specimen type and research requirements. Due to the hazardous nature of Nitromersol, all

steps must be performed in a certified chemical fume hood with appropriate personal protective

equipment.
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Preparation of Nitromersol Stock Solution
A typical concentration for preservative use is a 1:500 solution in a buffered aqueous medium.

Materials:

Nitromersol powder

Sodium hydroxide (for solubilization)

Phosphate buffer (to maintain pH)

Distilled or deionized water

Appropriate glassware

Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, lab coat.

Procedure:

1. Weigh the desired amount of Nitromersol powder in a chemical fume hood.

2. In a separate container, prepare a dilute solution of sodium hydroxide.

3. Slowly add the Nitromersol powder to the sodium hydroxide solution while stirring until it

is completely dissolved.

4. Add the dissolved Nitromersol concentrate to the phosphate buffer to achieve the final

desired concentration (e.g., 1:500).

5. Store the stock solution in a clearly labeled, sealed container in a cool, dark, and well-

ventilated area.

Specimen Preservation Protocol
Fixation (Optional but Recommended):

For optimal preservation of tissue morphology, it is advisable to first fix the specimen in a

standard fixative such as 10% neutral buffered formalin. The duration of fixation will
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depend on the size and type of the specimen.

Preservation:

1. After fixation, wash the specimen thoroughly in running water to remove the fixative.

2. Immerse the specimen in the prepared Nitromersol solution in a container that is at least

twice the volume of the specimen to ensure complete submersion.

3. Seal the container tightly to prevent evaporation.

4. Store the preserved specimen in a secure, well-ventilated area away from light.
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Caption: General workflow for specimen preservation using Nitromersol.

Safety and Handling
Nitromersol is highly toxic and a confirmed animal carcinogen.[1] Inhalation, ingestion, and

skin contact can be harmful. It can emit toxic fumes of nitrogen oxides and mercury vapor when

heated.[1]
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Hazard Precaution

Toxicity
Avoid all direct contact. Use in a certified

chemical fume hood.

Carcinogenicity
Confirmed animal carcinogen.[1] Handle as a

potential human carcinogen.

Environmental Hazard
Toxic to aquatic life. Dispose of as hazardous

waste according to regulations.

Personal Protective Equipment
Wear chemical-resistant gloves, safety goggles,

and a lab coat.

First Aid Measures:

Skin Contact: Immediately wash with soap and water.[3]

Eye Contact: Rinse cautiously with water for several minutes.[3]

Inhalation: Move to fresh air.[3]

Ingestion: Seek immediate medical attention.[3]

Alternatives to Nitromersol
Given the significant health and environmental risks associated with Nitromersol, the use of

safer and more modern preservatives is strongly recommended. Common alternatives include:

Formalin (Formaldehyde Solution): A widely used fixative and preservative.[4][5]

Ethanol: Effective for long-term storage and preservation of DNA.[4][6]

Propylene Glycol-based Fixatives: Less toxic alternatives to formalin.

Thiel Embalming Fluid: Provides more life-like tissue preservation.[7]

Conclusion
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While Nitromersol possesses antimicrobial properties that allow for its use as a preservative,

its high toxicity and the availability of safer, more effective alternatives make it an unfavorable

choice for the general preservation of biological specimens in a modern research environment.

Its historical use in specific applications like vaccines should not be extrapolated to routine

laboratory use without a thorough risk assessment and adherence to stringent safety protocols.

Researchers are strongly encouraged to explore the use of less hazardous preservatives for

their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b183977/docs?utm_src=pdf-body#application-notes-and-protocols-nitromersol-as-a-preservative-for-biological-specimens
https://www.benchchem.com/product/b183977?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Nitromersol
https://pubchem.ncbi.nlm.nih.gov/compound/Nitromersol
https://www.fishersci.com/store/msds?partNumber=AAA13002&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nps.gov/subjects/museums/upload/11-03_508.pdf
https://lsa.umich.edu/ummz/herps/collections/preservation-techniques.html
https://conservation.myspecies.info/node/33
https://conservation.myspecies.info/node/33
https://journals.ipinnovative.com/ijcap/archive/volume/10/issue/2/article/22942
https://journals.ipinnovative.com/ijcap/archive/volume/10/issue/2/article/22942
https://www.benchchem.com/product/b183977/docs#application-notes-and-protocols-nitromersol-as-a-preservative-for-biological-specimens
https://www.benchchem.com/product/b183977/docs#application-notes-and-protocols-nitromersol-as-a-preservative-for-biological-specimens
https://www.benchchem.com/product/b183977/docs#application-notes-and-protocols-nitromersol-as-a-preservative-for-biological-specimens
https://www.benchchem.com/product/b183977/docs#application-notes-and-protocols-nitromersol-as-a-preservative-for-biological-specimens
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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